Cas no 1289268-63-8 (5-Bromo-3-chloro-2-(2-methoxyethoxy)pyridine)

• Product Name: 5-Bromo-3-chloro-2-(2-methoxyethoxy)pyridine
• CAS No: 1289268-63-8
• MF: C₈H₉BrClNO₂
• MW: 266.519560575485
• CID: 6792858
• PubChem ID: 103583610
• Update Time: 2025-08-05

5-Bromo-3-chloro-2-(2-methoxyethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• MFCD29113549
• 1289268-63-8
• 5-Bromo-3-chloro-2-(2-methoxyethoxy)pyridine

• Inchi： 1S/C8H9BrClNO2/c1-12-2-3-13-8-7(10)4-6(9)5-11-8/h4-5H,2-3H2,1H3
• InChI Key： IOWRARZSXLPVHE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)Cl)OCCOC

Computed Properties

• Exact Mass: 264.95052g/mol
• Monoisotopic Mass: 264.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 31.4Ų

Additional information on 5-Bromo-3-chloro-2-(2-methoxyethoxy)pyridine

Introduction to 5-Bromo-3-chloro-2-(2-methoxyethoxy)pyridine (CAS No. 1289268-63-8)

5-Bromo-3-chloro-2-(2-methoxyethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1289268-63-8, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with bromo, chloro, and methoxyethoxy groups, making it a versatile intermediate in the synthesis of various biologically active molecules.

The structural attributes of 5-Bromo-3-chloro-2-(2-methoxyethoxy)pyridine contribute to its utility in medicinal chemistry. The presence of halogen atoms at the 5- and 3-positions enhances its reactivity, facilitating nucleophilic substitution reactions that are pivotal in drug development. Additionally, the methoxyethoxy side chain introduces a polar moiety, improving solubility and bioavailability in potential therapeutic agents.

In recent years, there has been growing interest in this compound due to its role as a precursor in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have highlighted its application in developing kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The pyridine scaffold is particularly favored in medicinal chemistry for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

One notable area of research involving 5-Bromo-3-chloro-2-(2-methoxyethoxy)pyridine is its use in creating novel antiviral agents. The structural flexibility of this compound allows chemists to modify its core structure while retaining key pharmacophoric elements necessary for binding to viral enzymes. Recent publications have demonstrated its efficacy in designing inhibitors for enzymes such as proteases, which are essential in viral replication cycles.

The synthesis of 5-Bromo-3-chloro-2-(2-methoxyethoxy)pyridine typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. The bromination and chlorination steps are critical and often require precise control over reaction conditions to achieve high yields and selectivity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the methoxyethoxy group efficiently.

The pharmaceutical industry has taken notice of the potential of 5-Bromo-3-chloro-2-(2-methoxyethoxy)pyridine due to its versatility and synthetic accessibility. Several drug discovery programs have utilized this compound as a building block for lead optimization campaigns. Its incorporation into drug candidates has led to promising results in preclinical studies, particularly in models of metabolic diseases and neurodegenerative disorders.

The chemical properties of this compound also make it valuable in materials science applications. For example, it can be used as a ligand in catalytic systems or as a component in polymer formulations that require specific electronic or optical properties. The ability to functionalize the pyridine ring with various substituents allows for fine-tuning of material characteristics, making it a valuable asset in industrial research.

In conclusion, 5-Bromo-3-chloro-2-(2-methoxyethoxy)pyridine (CAS No. 1289268-63-8) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced material synthesis. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone in chemical innovation.